Octyl oxoacetate

• CAS No.: 477884-85-8
• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• IUPAC Name: octyl 2-oxoacetate
• InChI: InChI=1S/C10H18O3/c1-2-3-4-5-6-7-8-13-10(12)9-11/h9H,2-8H2,1H3
• InChI Key: CIFSXMMZCJYJTJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC(=O)C=O

Description

Octyl oxoacetate is a useful research compound. Its molecular formula is C10H18O3 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.17 g of the butanol solution of glyoxal obtained in Example 2-11, 9.62 g of 1-octanol, and 0.6 g of the above-mentioned metal-loading carrier were put into an autoclave, and an oxidation reaction was conducted by the same operation as in Example 2-11. The reaction solution thus obtained was analyzed, which revealed the glyoxal conversion to be 90%, and the combined 1-octyl glyoxylate and 1-butyl glyoxylate (the product) selectivity and yield to be 74% and 67%, respectively.